Cas no 1805189-33-6 (3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid
• CAS No: 1805189-33-6
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4806911
• Update Time: 2025-06-20

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c1-16-8-5(3-12)4(9(14)15)2-6(13-8)7(10)11/h2,7H,1H3,(H,14,15)
• InChI Key： ALBZXQLGTVHZTL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(C#N)=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.1
• Topological Polar Surface Area: 83.2

Additional information on 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid

Introduction to 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid (CAS No. 1805189-33-6)

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid, identified by its CAS number 1805189-33-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including a cyano group, a difluoromethyl moiety, and a methoxy substituent, makes this molecule a versatile scaffold for drug discovery and development.

The structural features of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid contribute to its unique chemical properties and reactivity. The cyano group (-CN) introduces a polar electron-withdrawing effect, which can influence the compound's solubility and interaction with biological targets. The difluoromethyl group (-CF₂) enhances metabolic stability and binding affinity, a common strategy in modern drug design to improve pharmacokinetic profiles. Additionally, the methoxy group (-OCH₃) provides further modularity for chemical modifications, allowing researchers to fine-tune the compound's biological activity.

In recent years, there has been growing interest in exploring novel pyridine derivatives for their potential therapeutic applications. 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid has been studied as a key intermediate in the synthesis of various bioactive molecules. Its structural motif is particularly relevant in the development of inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the pathogenesis of chronic inflammatory diseases, making them attractive therapeutic targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising drug candidates. 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid has been utilized in virtual screening campaigns to identify molecules with high binding affinity to specific protein targets. Its scaffold has shown promise in preliminary assays as a potential lead compound for further optimization.

The pharmaceutical industry has increasingly focused on developing small molecules with improved selectivity and reduced side effects. The structural features of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid make it an attractive candidate for such efforts. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance binding interactions while minimizing off-target effects. This property is critical for developing drugs with high efficacy and safety profiles.

Moreover, the compound's cyano and methoxy groups provide opportunities for further chemical modification. Researchers have explored various derivatives of this scaffold to enhance their pharmacological properties. For instance, replacing the cyano group with other functional groups can alter the compound's solubility and metabolic stability, while modifications to the methoxy group can fine-tune its biological activity.

In academic research, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid has been employed in studies aimed at understanding the mechanisms of action of pyridine-based drugs. Its structural complexity allows researchers to dissect the contributions of individual functional groups to overall biological activity. Such studies provide valuable insights into structure-activity relationships (SAR), guiding future drug design efforts.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its complex framework efficiently. These synthetic strategies are not only relevant for producing this specific compound but also serve as valuable tools for generating other pyridine derivatives with tailored properties.

The compound's potential extends beyond pharmaceutical applications; it has also been explored in agrochemical research as a precursor for novel pesticides and herbicides. Pyridine derivatives are known for their ability to interact with biological systems at multiple levels, making them effective against various pests and weeds while maintaining environmental safety.

As computational methods continue to evolve, the role of virtual screening in drug discovery is becoming increasingly prominent. 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid serves as an excellent example of how computational tools can accelerate the identification of lead compounds. By integrating experimental data with predictive models, researchers can rapidly assess the potential of this scaffold and its derivatives for therapeutic applications.

The future prospects of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxylic acid are promising, with ongoing research focusing on optimizing its pharmacological properties through structural modifications. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.